Cas no 54345-10-7 (3-(Furan-3-yl)prop-2-ynoic acid)

• Product Name: 3-(Furan-3-yl)prop-2-ynoic acid
• CAS No: 54345-10-7
• MF: C₇H₄O₃
• MW: 136.104862213135
• CID: 5739773
• PubChem ID: 21264180
• Update Time: 2025-07-23

3-(Furan-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(3-furanyl)-
• 3-(furan-3-yl)prop-2-ynoic acid
• 54345-10-7
• EN300-787421
• SCHEMBL3164384
• AKOS013263367
• CS-0261494
• 3-(furan-3-yl)prop-2-ynoicacid
• 3-(Furan-3-yl)prop-2-ynoic acid

• Inchi： 1S/C7H4O3/c8-7(9)2-1-6-3-4-10-5-6/h3-5H,(H,8,9)
• InChI Key： VKAUDHHUOZHGNU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=COC=1

Computed Properties

• Exact Mass: 136.016043985g/mol
• Monoisotopic Mass: 136.016043985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 285.0±22.0 °C(Predicted)
• pka: 3.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(Furan-3-yl)prop-2-ynoic acid

Introduction to 3-(Furan-3-yl)prop-2-ynoic acid (CAS No. 54345-10-7) and Its Emerging Applications in Chemical Biology

3-(Furan-3-yl)prop-2-ynoic acid, identified by the Chemical Abstracts Service registry number 54345-10-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a conjugated system of a propargyl group and a furan ring, presents a versatile scaffold for the development of novel bioactive entities. The combination of these structural elements not only enhances its potential for interactions with biological targets but also opens up diverse avenues for synthetic modifications, making it a promising candidate for further exploration.

The furan moiety in 3-(Furan-3-yl)prop-2-ynoic acid is particularly noteworthy, as furan derivatives are well-documented for their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized roles in enzyme inhibition and receptor binding. The electron-deficient nature of the furan ring, coupled with the electrophilic propargyl group, creates a dynamic balance that allows for selective functionalization at multiple sites. This structural flexibility has been exploited in recent years to design molecules with enhanced binding affinity and improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 3-(Furan-3-yl)prop-2-ynoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, researchers have leveraged its scaffold to develop compounds that modulate metabolic enzymes, which are increasingly recognized as critical regulators in diseases such as diabetes and cancer. The propargyl group, being highly reactive under palladium-catalyzed coupling reactions, enables efficient derivatization into more complex structures, facilitating the creation of libraries of compounds for high-throughput screening.

One particularly compelling application lies in its utility as a precursor for bioconjugates. The presence of both the furan ring and the propargyl functionality makes this compound an excellent candidate for site-specific labeling via azide-alkyne cycloaddition (click chemistry). This approach has been widely adopted in proteomics and drug discovery to attach reporters or probes to target molecules without altering their native conformation. The precision offered by such conjugation strategies is invaluable for elucidating protein-protein interactions and mapping signaling pathways.

The pharmaceutical industry has also shown interest in 3-(Furan-3-yl)prop-2-ynoic acid due to its potential as a building block for drug candidates. Its structural motif is reminiscent of several approved drugs that exhibit favorable pharmacological properties. By systematically varying substituents on the furan ring or introducing additional functional groups at the propargyl position, chemists can fine-tune the compound’s bioactivity. Such modifications have led to promising leads against targets like kinases and transcription factors, which are central to numerous therapeutic areas.

From a synthetic chemistry perspective, CAS No. 54345-10-7 represents an elegant example of how simple molecular motifs can be transformed into complex pharmacophores. The synthesis of this compound typically involves multi-step sequences starting from commercially available furans or acetylenes. Advances in catalytic methods have further streamlined these processes, reducing reaction times and improving yields. This accessibility is crucial for academic and industrial research alike, as it allows for rapid exploration of derivatives without prohibitive costs.

The growing body of literature on 3-(Furan-3-yl)prop-2-ynoic acid underscores its versatility and potential utility across multiple domains. Whether used as an intermediate in drug synthesis, a probe in biochemical assays, or a scaffold for designing novel therapeutics, this compound exemplifies how structural innovation can drive progress in chemical biology. As research continues to uncover new biological functions and synthetic possibilities, compounds like 54345-10-7 will undoubtedly play an increasingly pivotal role in shaping the future of medicinal chemistry.